Cas no 862127-01-3 (3’,4’-Bis(hydroxyethyl)rutoside)

• Product Name: 3’,4’-Bis(hydroxyethyl)rutoside
• CAS No: 862127-01-3
• MF: C₃₁H₃₈O₁₈
• MW: 698.622631549835
• CID: 2852026
• Update Time: 2024-03-01

3’,4’-Bis(hydroxyethyl)rutoside Chemical and Physical Properties

Names and Identifiers

• 3',4'-Di-O-(beta-hydroxyethyl)rutoside
• 3',4'-Bis(hydroxyethyl)rutoside
• C7JV5L5901
• 2-[3,4-bis(2-hydroxyethoxy)phenyl]-5,7-dihydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
• o-3',4'-Di(beta-hydroxyethyl)rutoside
• O-(beta-Hydroxyethyl)rutoside, (3',4')-di-
• 4H-1-Benzopyran-4-one, 2-(3,4-bis(2-hydroxyethoxy)phenyl)-3-((6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranosyl)oxy)-5,7-
• 3’,4’-Bis(hydroxyethyl)rutoside

• Inchi： 1S/C31H38O18/c1-12-21(36)24(39)26(41)30(46-12)45-11-19-22(37)25(40)27(42)31(48-19)49-29-23(38)20-15(35)9-14(34)10-18(20)47-28(29)13-2-3-16(43-6-4-32)17(8-13)44-7-5-33/h2-3,8-10,12,19,21-22,24-27,30-37,39-42H,4-7,11H2,1H3/t12-,19+,21-,22+,24+,25-,26+,27+,30+,31-/m0/s1
• InChI Key： DIWKHRUNUCGNGI-MVXJRKCZSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=CC(=C(C=1)OCCO)OCCO)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 49
• Rotatable Bond Count: 12
• Complexity: 1120
• XLogP3: -2
• Topological Polar Surface Area: 284

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides